Cas no 1937227-58-1 (1-methyl-1-(2-nitroethenyl)cyclohexane)

• Product Name: 1-methyl-1-(2-nitroethenyl)cyclohexane
• CAS No: 1937227-58-1
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 6127936
• PubChem ID: 131239101
• Update Time: 2025-10-19

1-methyl-1-(2-nitroethenyl)cyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-methyl-1-(2-nitroethenyl)cyclohexane
• EN300-1780993
• 1937227-58-1

• Inchi： 1S/C9H15NO2/c1-9(7-8-10(11)12)5-3-2-4-6-9/h7-8H,2-6H2,1H3/b8-7+
• InChI Key： NAFLVENGFMIHEM-BQYQJAHWSA-N
• SMILES： [O-][N+](/C=C/C1(C)CCCCC1)=O

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 45.8Ų

Additional information on 1-methyl-1-(2-nitroethenyl)cyclohexane

Introduction to 1-methyl-1-(2-nitroethenyl)cyclohexane (CAS No. 1937227-58-1) and Its Emerging Applications in Chemical Biology

1-methyl-1-(2-nitroethenyl)cyclohexane, identified by the chemical abstracts service number 1937227-58-1, is a compound of significant interest in the field of chemical biology due to its unique structural and functional properties. This molecule, featuring a cyclohexane ring substituted with a 2-nitroethenyl group, has garnered attention for its potential applications in drug discovery, material science, and synthetic chemistry. The presence of both a methyl group and a nitroethenyl moiety imparts distinct reactivity and biological activity, making it a valuable scaffold for further derivatization and investigation.

The structural framework of 1-methyl-1-(2-nitroethenyl)cyclohexane combines the stability of the cyclohexane ring with the electrophilic nature of the 2-nitroethenyl substituent. This combination allows for diverse chemical transformations, including nucleophilic additions, eliminations, and cyclizations, which are pivotal in constructing more complex molecular architectures. The compound’s ability to participate in such reactions makes it a promising candidate for developing novel bioactive molecules.

In recent years, there has been growing interest in exploring the pharmacological properties of 1-methyl-1-(2-nitroethenyl)cyclohexane and its derivatives. The nitroethenyl group is known to exhibit bioisosteric properties with other functional groups such as carbonyls and imines, which are frequently found in biologically active compounds. This feature has led to investigations into its potential as an intermediate in the synthesis of pharmaceuticals targeting various therapeutic areas.

One of the most compelling aspects of 1-methyl-1-(2-nitroethenyl)cyclohexane is its role in the development of novel materials. The compound’s ability to undergo polymerization reactions has been explored in the creation of advanced polymers with tailored properties. These polymers find applications in coatings, adhesives, and even electronic materials, where precise control over molecular architecture is essential. The cyclohexane ring provides steric hindrance, influencing the polymerization dynamics and resulting material characteristics.

Recent research has also highlighted the compound’s significance in medicinal chemistry. Studies have demonstrated that derivatives of 1-methyl-1-(2-nitroethenyl)cyclohexane can serve as inhibitors or modulators of key biological pathways. For instance, modifications to the nitroethenyl group have been shown to enhance binding affinity to specific enzymes or receptors, paving the way for new therapeutic strategies. The versatility of this scaffold allows chemists to fine-tune its interactions with biological targets, making it a versatile tool in drug design.

The synthesis of 1-methyl-1-(2-nitroethenyl)cyclohexane presents unique challenges due to its reactive functional groups. However, advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as transition metal-catalyzed reactions and organometallic chemistry have enabled efficient construction of this compound and its derivatives. These advancements not only facilitate research but also open up new possibilities for industrial applications.

The environmental impact of using 1-methyl-1-(2-nitroethenyl)cyclohexane has also been a focus of recent studies. Researchers are investigating sustainable synthetic routes that minimize waste and reduce energy consumption. By incorporating green chemistry principles, scientists aim to make the production process more eco-friendly while maintaining high yields and purity standards. This approach aligns with global efforts to promote sustainable chemical practices.

In conclusion, 1-methyl-1-(2-nitroethenyl)cyclohexane (CAS No. 1937227-58-1) represents a fascinating compound with broad applications across multiple disciplines. Its unique structure and reactivity make it a valuable asset in drug discovery, material science, and synthetic chemistry. As research continues to uncover new possibilities for this molecule, its significance is expected to grow further, driving innovation and progress in chemical biology.